![molecular formula C13H9BrN2OS B6277467 6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile CAS No. 2763779-36-6](/img/no-structure.png)
6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile
Overview
Description
6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile, commonly referred to as 6-Bromo-2-Methoxyphenylsulfanyl Pyridine-3-Carbonitrile (6-BMS-Pyr-3-CN), is a novel organic compound with a wide range of applications in the scientific research field. This compound has been studied extensively due to its unique properties and potential applications. It is a white crystalline solid with a molecular weight of 441.4 g/mol and a melting point of 214-216°C. 6-BMS-Pyr-3-CN is an important synthetic intermediate for the preparation of various pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
6-BMS-Pyr-3-CN has been studied extensively for its potential applications in the scientific research field. This compound has been used as a starting material for the synthesis of various pharmaceuticals, dyes, and other organic compounds. It has also been used as a chiral building block for the development of new drugs. Additionally, 6-BMS-Pyr-3-CN has been studied for its potential use in the synthesis of bioactive molecules and as a reagent for the synthesis of heterocyclic compounds.
Mechanism of Action
6-BMS-Pyr-3-CN is a versatile compound that can be used in a variety of reactions. It can be used in nucleophilic substitution reactions, as well as in nucleophilic addition reactions. In nucleophilic substitution reactions, 6-BMS-Pyr-3-CN acts as a nucleophile and attacks the electrophilic carbon atom of the substrate molecule. This results in the displacement of the leaving group, which is typically a halide, and the formation of the desired product. In nucleophilic addition reactions, 6-BMS-Pyr-3-CN acts as a nucleophile and attacks the electrophilic carbon atom of the substrate molecule. This results in the formation of a new carbon-carbon bond and the formation of the desired product.
Biochemical and Physiological Effects
6-BMS-Pyr-3-CN has been studied for its potential biochemical and physiological effects. It has been observed to have antimicrobial, anti-inflammatory, and antioxidant activities. Additionally, this compound has been observed to have the potential to modulate the activity of enzymes involved in the biosynthesis of neurotransmitters and hormones. Furthermore, 6-BMS-Pyr-3-CN has been observed to have the potential to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
6-BMS-Pyr-3-CN is a versatile compound that can be used in a variety of reactions. It is relatively easy to synthesize and can be isolated in high yields. Additionally, this compound is relatively stable and can be stored for extended periods of time. However, 6-BMS-Pyr-3-CN is a relatively expensive compound and is not widely available. Furthermore, this compound is toxic and should be handled with caution.
Future Directions
The potential applications of 6-BMS-Pyr-3-CN are vast and there are numerous future directions for research. These include the development of new pharmaceuticals and drugs, the synthesis of bioactive molecules, the development of new heterocyclic compounds, and the further study of its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential of 6-BMS-Pyr-3-CN as a catalyst for organic reactions and as a reagent for the synthesis of other organic compounds. Finally, the potential of 6-BMS-Pyr-3-CN as an inhibitor of cancer cell growth should be further studied.
Synthesis Methods
6-BMS-Pyr-3-CN can be synthesized through a number of methods. The most common method involves the reaction of 5-bromo-2-methoxyphenylsulfanyl chloride with pyridine-3-carbonitrile in the presence of a base such as potassium carbonate (K2CO3). This reaction is carried out in an aqueous media at temperatures between 60-80°C. The product is then isolated by filtration and crystallized from a methanol solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile involves the reaction of 5-bromo-2-methoxybenzenethiol with 3-cyanopyridine in the presence of a base and a catalyst.", "Starting Materials": [ "5-bromo-2-methoxybenzenethiol", "3-cyanopyridine", "Base (e.g. potassium carbonate)", "Catalyst (e.g. copper(I) iodide)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-methoxybenzenethiol (1 equivalent) and 3-cyanopyridine (1 equivalent) in a suitable solvent (e.g. DMF, DMSO).", "Step 2: Add a base (1.5-2 equivalents) to the reaction mixture and stir for several minutes.", "Step 3: Add a catalyst (0.1-0.2 equivalents) to the reaction mixture and stir for several hours at room temperature or under reflux.", "Step 4: Purify the crude product by column chromatography or recrystallization to obtain 6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile as a yellow solid." ] } | |
CAS RN |
2763779-36-6 |
Product Name |
6-[(5-bromo-2-methoxyphenyl)sulfanyl]pyridine-3-carbonitrile |
Molecular Formula |
C13H9BrN2OS |
Molecular Weight |
321.2 |
Purity |
95 |
Origin of Product |
United States |
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